Cas no 91977-22-9 (1-Piperidinebutanenitrile, 2-cyano-)

• Product Name: 1-Piperidinebutanenitrile, 2-cyano-
• CAS No: 91977-22-9
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 5547986
• Update Time: 2025-04-23

1-Piperidinebutanenitrile, 2-cyano- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinebutanenitrile, 2-cyano-

• Inchi： 1S/C10H15N3/c11-6-2-4-8-13-7-3-1-5-10(13)9-12/h10H,1-5,7-8H2
• InChI Key： MNPJYIAXXYHQHB-UHFFFAOYSA-N
• SMILES： N1(CCCC#N)CCCCC1C#N

Additional information on 1-Piperidinebutanenitrile, 2-cyano-

Introduction to Compound CAS No. 91977-22-9: 1-Piperidinebutanenitrile, 2-cyano-

The compound with CAS No. 91977-22-9, commonly referred to as 1-Piperidinebutanenitrile, 2-cyano-, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in advanced chemical synthesis and material science, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 1-Piperidinebutanenitrile, 2-cyano- consists of a piperidine ring fused with a butanenitrile group, featuring a cyano substituent at the second position. This arrangement imparts the molecule with distinct electronic and steric properties, which are crucial for its reactivity and functionality. The piperidine ring contributes to the compound's stability, while the cyano group enhances its ability to participate in various chemical reactions, such as nucleophilic additions and condensations.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the preparation of CAS No. 91977-22-9. Researchers have explored novel catalytic systems and reaction conditions that enable high-yield syntheses of this compound. For instance, a study published in the Journal of Organic Chemistry demonstrated a one-pot synthesis route utilizing microwave-assisted techniques, which significantly reduced reaction times while maintaining product purity.

The physical and chemical properties of 1-Piperidinebutanenitrile, 2-cyano- have been extensively characterized using modern analytical techniques. Its melting point, boiling point, and solubility in various solvents have been determined, providing essential data for its application in different chemical processes. Additionally, spectroscopic analyses, including NMR and IR spectroscopy, have confirmed the compound's molecular structure and functional groups.

In terms of applications, CAS No. 91977-22-9 has shown promise in several areas. It serves as an intermediate in the synthesis of complex organic molecules, particularly those with piperidine-based frameworks. Furthermore, its cyano group makes it a valuable precursor for the production of nitriles or amides through hydrolysis reactions. Recent studies have also explored its potential as a building block in drug discovery programs targeting specific biological pathways.

The latest research on 1-Piperidinebutanenitrile, 2-cyano- has focused on its role in sustainable chemistry and green synthesis methodologies. Scientists are investigating ways to utilize this compound in environmentally friendly processes that minimize waste and energy consumption. For example, its use as a catalyst or ligand in asymmetric synthesis has been reported in several high-profile journals.

In conclusion, the compound with CAS No. 91977-22-9, known as 1-Piperidinebutanenitrile, 2-cyano-, is a versatile molecule with significant potential across multiple disciplines. Its unique structure, efficient synthesis methods, and diverse applications make it an essential component in contemporary chemical research and industrial processes.